2-(3,4-Dipropoxyphenyl)ethanamine
Description
Properties
Molecular Formula |
C14H23NO2 |
|---|---|
Molecular Weight |
237.34 g/mol |
IUPAC Name |
2-(3,4-dipropoxyphenyl)ethanamine |
InChI |
InChI=1S/C14H23NO2/c1-3-9-16-13-6-5-12(7-8-15)11-14(13)17-10-4-2/h5-6,11H,3-4,7-10,15H2,1-2H3 |
InChI Key |
DIZZZASSNOQQRQ-UHFFFAOYSA-N |
Canonical SMILES |
CCCOC1=C(C=C(C=C1)CCN)OCCC |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Key Properties of Substituted Phenethylamines
*logP values estimated via analogy or computational modeling.
Key Observations:
- Lipophilicity: The dipropoxy derivative’s logP (~3.5) is significantly higher than methoxy (1.2) or hydroxyl (-0.98) analogs, suggesting enhanced blood-brain barrier penetration and tissue distribution .
- Thermal Stability: Methoxy and methylenedioxy derivatives exhibit lower melting points compared to dopamine HCl, likely due to reduced hydrogen bonding in the absence of hydroxyl groups .
Pharmacological Activity
- Receptor Affinity: Methoxy-substituted phenethylamines (e.g., 2C-E, 2C-B) and NBOMe derivatives act as potent 5-HT2A agonists, with EC₅₀ values in the nanomolar range . The dipropoxy analog may exhibit reduced potency due to steric hindrance from the larger propoxy groups. Dopamine (3,4-dihydroxy substitution) primarily targets D1/D2 receptors, whereas methoxy analogs show negligible dopaminergic activity, instead favoring serotonergic pathways .
- Psychoactive Effects: NBOMe compounds (e.g., 25B-NBOMe) are hallucinogenic at microgram doses due to strong 5-HT2A activation . In contrast, 2-(3,4-Dimethoxyphenyl)ethanamine lacks significant psychoactivity and is primarily documented as a pharmaceutical impurity .
Q & A
Q. How to mitigate regioselectivity issues during propoxy group introduction?
- Methodological Answer:
- Protecting Groups: Use tert-butyldimethylsilyl (TBDMS) ethers to block undesired hydroxyl positions before propylation .
- Catalytic Control: Employ phase-transfer catalysts (e.g., tetrabutylammonium bromide) in biphasic systems (HO/CHCl) to enhance 3,4-substitution .
- Monitoring: Track reaction progress with -NMR (if using fluorinated precursors) or inline IR spectroscopy .
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